Cas no 104680-37-7 (2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester)
104680-37-7 structure
Product Name:2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester
CAS No:104680-37-7
MF:C8H12N2O2S
MW:200.258080482483
CID:126353
PubChem ID:14219730
Update Time:2025-04-18
2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester
- 2-Thiophenecarboxylicacid,5-ethyl-3-hydrazino-,methylester(9CI)
- 104680-37-7
- Methyl 5-ethyl-3-hydrazinyl-2-thiophenecarboxylate
- DTXSID001230010
- methyl 5-ethyl-3-hydrazinylthiophene-2-carboxylate
-
- Inchi: 1S/C8H12N2O2S/c1-3-5-4-6(10-9)7(13-5)8(11)12-2/h4,10H,3,9H2,1-2H3
- InChI Key: IAGFFMCPCIHZSC-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=C(C=C1CC)NN
Computed Properties
- Exact Mass: 200.06206
- Monoisotopic Mass: 200.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 92.6Ų
Experimental Properties
- PSA: 64.35
2-Thiophenecarboxylicacid, 5-ethyl-3-hydrazinyl-, methyl ester Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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